(3'R*,4'R*)-1'-[(4-phenyl-1,3-thiazol-2-yl)methyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-4-(4-hydroxypiperidin-1-yl)-1-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperidin-3-ol
• InChI: InChI=1S/C20H27N3O2S/c24-16-6-10-23(11-7-16)18-8-9-22(12-19(18)25)13-20-21-17(14-26-20)15-4-2-1-3-5-15/h1-5,14,16,18-19,24-25H,6-13H2/t18-,19-/m1/s1
• InChI Key: BYSMXSMFNZVUCY-RTBURBONSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)CC3=NC(=CS3)C4=CC=CC=C4
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H27N3O2S
• Molecular Weight: 373.5 g/mol

Description

(3'R*,4'R*)-1'-[(4-phenyl-1,3-thiazol-2-yl)methyl]-1,4'-bipiperidine-3',4-diol, commonly known as BMT-047, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. BMT-047 is a bipiperidine derivative that exhibits high affinity and selectivity towards the μ-opioid receptor, making it a promising candidate for the development of new analgesic drugs.

Mechanism of Action

BMT-047 exerts its analgesic effects by binding to the μ-opioid receptor in the central nervous system, which leads to the inhibition of pain signaling pathways. Unlike traditional opioid drugs, BMT-047 does not activate the β-arrestin pathway, which is responsible for the development of tolerance and dependence.
Biochemical and Physiological Effects
BMT-047 has been shown to have a favorable pharmacokinetic profile, with a high oral bioavailability and a long half-life. It is rapidly metabolized in the liver and excreted in the urine. BMT-047 has also been found to have minimal side effects, such as respiratory depression and constipation, which are common with traditional opioid drugs.

Advantages and Limitations for Lab Experiments

BMT-047 has several advantages for use in laboratory experiments. It is a highly selective agonist of the μ-opioid receptor, which allows for the investigation of the specific effects of this receptor on pain signaling pathways. Additionally, BMT-047 has a longer duration of action compared to traditional opioid drugs, which reduces the need for frequent dosing. However, BMT-047 is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential limitations.

Future Directions

There are several potential future directions for the research and development of BMT-047. One area of interest is the investigation of its potential as a treatment for neuropathic pain, which is a chronic pain condition that is difficult to manage with traditional opioid drugs. Another area of interest is the development of novel formulations of BMT-047 that can improve its pharmacokinetic properties and increase its efficacy. Finally, more research is needed to fully understand the safety and tolerability of BMT-047 in humans, which is necessary for its eventual clinical use.

Synthesis Methods

The synthesis of BMT-047 involves a multi-step process that starts with the reaction of 4-phenyl-2-aminothiazole with 4-formylpiperidine to form an imine intermediate. This intermediate is then reduced using sodium borohydride to yield the corresponding amine, which is subsequently coupled with 3,4-dihydroxybenzaldehyde to form BMT-047.

Scientific Research Applications

BMT-047 has been the subject of several scientific studies that have investigated its potential therapeutic applications. One study found that BMT-047 exhibited potent analgesic effects in animal models of acute and chronic pain, with a higher efficacy and longer duration of action compared to morphine. Another study demonstrated that BMT-047 was effective in reducing inflammation and oxidative stress in a rat model of sepsis.